Cas no 921486-55-7 (2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-3-(methylsulfanyl)phenylacetamide)

2-(2-{(3-Methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-3-(methylsulfanyl)phenylacetamide is a synthetic organic compound featuring a thiazole core functionalized with carbamoylurea and acetamide moieties. Its molecular structure incorporates a 3-methylphenyl group and a 3-(methylsulfanyl)phenyl substituent, contributing to its potential as a specialized intermediate in medicinal chemistry or agrochemical research. The compound’s thiazole scaffold is known for its bioactivity, while the inclusion of sulfur and amide functionalities may enhance binding affinity in target interactions. This structure suggests utility in the development of enzyme inhibitors or receptor modulators. Its precise physicochemical properties and applications would require further experimental validation, but its design indicates relevance in exploratory pharmacological or biochemical studies.
2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-3-(methylsulfanyl)phenylacetamide structure
921486-55-7 structure
Product Name:2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-3-(methylsulfanyl)phenylacetamide
CAS No:921486-55-7
MF:C20H20N4O2S2
MW:412.528401374817
CID:5958931
PubChem ID:41211442
Update Time:2025-06-09

2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-3-(methylsulfanyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-3-(methylsulfanyl)phenylacetamide
    • 4-Thiazoleacetamide, 2-[[[(3-methylphenyl)amino]carbonyl]amino]-N-[3-(methylthio)phenyl]-
    • AKOS024627134
    • 2-(2-{[(3-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)-N-[3-(methylsulfanyl)phenyl]acetamide
    • N-(3-(methylthio)phenyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide
    • 921486-55-7
    • F2096-0921
    • 2-[2-[(3-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]-N-(3-methylsulfanylphenyl)acetamide
    • Inchi: 1S/C20H20N4O2S2/c1-13-5-3-6-14(9-13)22-19(26)24-20-23-16(12-28-20)11-18(25)21-15-7-4-8-17(10-15)27-2/h3-10,12H,11H2,1-2H3,(H,21,25)(H2,22,23,24,26)
    • InChI Key: XLDIMFSJYGLEHF-UHFFFAOYSA-N
    • SMILES: S1C=C(CC(NC2=CC=CC(SC)=C2)=O)N=C1NC(NC1=CC=CC(C)=C1)=O

Computed Properties

  • Exact Mass: 412.10276824g/mol
  • Monoisotopic Mass: 412.10276824g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 536
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 137Ų

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • pka: 6.38±0.70(Predicted)

2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-3-(methylsulfanyl)phenylacetamide Pricemore >>

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Additional information on 2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-3-(methylsulfanyl)phenylacetamide

Comprehensive Overview of 2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-3-(methylsulfanyl)phenylacetamide (CAS No. 921486-55-7)

2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-3-(methylsulfanyl)phenylacetamide, with the CAS number 921486-55-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiazole ring, carbamoyl linkage, and methylsulfanyl group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its possible role in modulating biological pathways, which could lead to breakthroughs in treating various conditions.

The compound's intricate structure, highlighted by the presence of a 1,3-thiazol-4-yl core and N-3-(methylsulfanyl)phenylacetamide moiety, suggests its utility in designing novel therapeutic agents. In recent years, the scientific community has explored its interactions with enzymes and receptors, aiming to uncover its mechanism of action. Given the growing demand for targeted therapies and precision medicine, 921486-55-7 represents a promising candidate for further investigation. Its potential applications align with current trends in personalized healthcare and biomarker-driven treatments, topics frequently searched by professionals and enthusiasts alike.

From a synthetic chemistry perspective, the preparation of 2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-3-(methylsulfanyl)phenylacetamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are critical for ensuring the compound's purity and efficacy, which are paramount for research and potential clinical use. The compound's CAS registry number 921486-55-7 serves as a unique identifier, facilitating its traceability in scientific literature and regulatory documentation. This is particularly relevant in an era where research reproducibility and data integrity are hot topics in the scientific community.

In addition to its pharmaceutical potential, 921486-55-7 has also been studied for its physicochemical properties, such as solubility, stability, and bioavailability. These characteristics are essential for determining its suitability in various formulations, a concern often raised by researchers and developers. The compound's methylsulfanyl group, for instance, may influence its metabolic profile, a key consideration in drug design. As the industry shifts toward green chemistry and sustainable synthesis, optimizing the production of such compounds remains a priority, addressing both environmental and economic concerns.

The exploration of 2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)-N-3-(methylsulfanyl)phenylacetamide is also driven by the increasing interest in small-molecule inhibitors and signal transduction modulators. These areas are frequently searched in academic and industrial settings, reflecting the compound's relevance in contemporary research. Its potential to interact with specific biological targets could pave the way for innovative treatments, particularly in fields like oncology and immunology, where targeted interventions are highly sought after.

In summary, CAS No. 921486-55-7 represents a fascinating subject of study with broad implications for modern science and medicine. Its complex structure and potential applications make it a valuable asset in the quest for new therapeutic solutions. As research continues to evolve, this compound may well emerge as a cornerstone in the development of next-generation pharmaceuticals, addressing some of the most pressing challenges in healthcare today.

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